4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[methylsulfonyl(prop-2-enyl)amino]benzamide
• InChI: InChI=1S/C21H26N2O5S/c1-5-14-23(29(4,25)26)18-9-7-17(8-10-18)21(24)22-13-12-16-6-11-19(27-2)20(15-16)28-3/h5-11,15H,1,12-14H2,2-4H3,(H,22,24)
• InChI Key: ZEVOVAGHRITFDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CC=C(C=C2)N(CC=C)S(=O)(=O)C)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as AM-1241 and is a selective agonist for the cannabinoid receptor type 2 (CB2).

Mechanism of Action

The mechanism of action of 4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide involves its binding to the CB2 receptor. The CB2 receptor is primarily found on immune cells and is involved in the regulation of immune function. Activation of the CB2 receptor by 4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide leads to the inhibition of pro-inflammatory cytokine production and the promotion of anti-inflammatory cytokine production.
Biochemical and Physiological Effects:
4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, relieve pain, and protect against neurodegeneration. It has also been shown to have anti-tumor effects and to improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide in lab experiments is its selectivity for the CB2 receptor, which allows for specific targeting of immune cells. However, one limitation of using this compound is its limited solubility in water, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for the use of 4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide in scientific research. One future direction is the development of more potent and selective CB2 receptor agonists for the treatment of various diseases. Another future direction is the investigation of the potential use of this compound in combination with other drugs for enhanced therapeutic effects. Additionally, further research is needed to fully understand the mechanisms underlying the anti-inflammatory and neuroprotective effects of this compound.

Synthesis Methods

The synthesis of 4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide involves several steps. The first step involves the reaction of 3,4-dimethoxyphenylacetonitrile with allylmagnesium bromide to form 2-(3,4-dimethoxyphenyl)ethylmagnesium bromide. The second step involves the reaction of the 2-(3,4-dimethoxyphenyl)ethylmagnesium bromide with 4-chlorobenzoyl chloride to form 4-(2-(3,4-dimethoxyphenyl)ethyl)benzoic acid. The third step involves the reaction of 4-(2-(3,4-dimethoxyphenyl)ethyl)benzoic acid with thionyl chloride to form 4-(2-(3,4-dimethoxyphenyl)ethyl)benzoyl chloride. The final step involves the reaction of 4-(2-(3,4-dimethoxyphenyl)ethyl)benzoyl chloride with N-(methylsulfonyl)allylamine to form 4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide.

Scientific Research Applications

4-[allyl(methylsulfonyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and neuroprotective properties. It has also been studied for its potential use in the treatment of various diseases such as cancer, diabetes, and multiple sclerosis.